2051-95-8(3-Benzoylpropionic acid),B0868

3-Benzoylpropionic acid Properties

Names and Identifiers

- 4-Oxo-4-phenylbutanoic acid
- 2-(3-Carboxyphenyl) Propionic Acid
- gamma-oxo-benzenebutanoic acid
- 3-Benzoylpropionic acid
- 3-Benzoylpropanoic Acid
- 4-Oxo-4-phenylbutyric acid
- 4-keto-4-phenyl-butyric acid
- 4-OXO-4-PHENYL-BUTYRIC ACID
- 4-phenyl-4-oxobutyric acid
- Benzoylpropionic acid
- Propanoic acid,3-benzoyl
- Propionic acid,3-benzoyl
- γ-Oxo-benzenebutanoic acid
- beta-Benzoylpropionic acid
- 3-BENZOYLPROPIONICACID
- Propanoic acid, 3-benzoyl-
- Benzenebutanoic acid, .gamma.-oxo-
- Propionic acid, 3-benzoyl-
- Benzenebutanoic acid, gamma-oxo-
- .beta.-Benzoylpropionic acid
- 4-oxo-4-phenyl-butanoic acid
- KMQLIDDEQAJAGJ-UHFFFAOYSA-N
- 3-Benzoylpropi
- DTXSID4062149
- CX1085
- AC-31093
- Z57127328
- NSC2092
- 3-Benzoylpropionic acid, 99%
- F0349-0592
- NSC229040
- SCHEMBL354105
- NSC51010
- NS00026673
- BB 0218424
- AI3-03666
- SR-01000391537-1
- NSC-2092
- NSC-51010
- PHENYLBUTYRATE SODIUM IMPURITY A [EP IMPURITY]
- AC-11220
- AM20030310
- SR-01000391537
- beta-benzoyl-propionic acid
- Q27133281
- NSC 2092
- EN300-17961
- SY011505
- FT-0615089
- NSC 51010
- Cambridge id 5118846
- BCP09655
- GS-6768
- Epitope ID:167704
- BDBM50385525
- EU-0096486
- NSC-229040
- Q-200363
- 4-phenyl-4oxobutyric acid
- NSC 229040
- UNII-UV05GZ4D9Z
- EINECS 218-135-0
- 4-oxo4-phenylbutanoic acid
- HMS1510O15
- AC-907/25014276
- CHEBI:64437
- B0868
- 2051-95-8
- ChemDiv3_013347
- CS-W001943
- CHEMBL461681
- AKOS000120508
- MFCD00002792
- UV05GZ4D9Z
- 3-Benzoylpropionic acid,
- DTXCID7036329
- Gamma-oxo-benzenebutanoicaci
- Propanoic acid, 3benzoyl
- b-Benzoylpropionic acid
- Benzenebutanoic acid, gammaoxo
- b-Benzoylpropionate
- STK328119
- 3Benzoylpropanoic acid
- betaBenzoylpropionic acid
- BBL010613
- beta-benzoylpropionate
- Propionic acid, 3benzoyl
- PHENYLBUTYRATE SODIUM IMPURITY A (EP IMPURITY)
- HY-W001943
- 4-oxo-4-Phenylbutyrate
- 4Oxo4phenylbutyric acid
- Propionic acid, 3benzoyl (8CI)
- 3-benzoylpropionate
- 3-Benzoylpropanoate
- +Expand
- MDL： MFCD00002792
- InChIKey： KMQLIDDEQAJAGJ-UHFFFAOYSA-N
- Inchi： 1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
- SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C(=O)O[H]
- BRN： 639757

Computed Properties

Exact Mass: 178.06300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 178.063
Heavy Atom Count: 13
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 54.4

Experimental Properties

LogP: 1.73410
PSA: 54.37000
Refractive Index: 1.5370 (estimate)
Boiling Point: 359.7℃ at 760 mmHg
Melting Point: 114-117 °C (lit.)
Flash Point: 185.6℃
Color/Form: Crystalline powder
Solubility: Not determined
Density: 1.1601 (rough estimate)

3-Benzoylpropionic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

3-Benzoylpropionic acid Customs Data

HS CODE：29183000

3-Benzoylpropionic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB05882-5g	3-Benzoylpropionic acid	2051-95-8	95%	5g	$6.00	2024-04-20
Ambeed	A111625-5g	3-Benzoylpropionicacid	2051-95-8	95%	5g	$8.0	2024-07-28
AstaTech	CX1085-25/G	4-OXO-4-PHENYLBUTANOIC ACID	2051-95-8	97%	25g	$38	2023-09-15
City Chemical	B1913-25GM	3-Benzoylpropionic Acid	2051-95-8	MP117-118deg	25gm	$45.62	2023-09-19
Crysdot LLC	CD12097720-100g	3-BENZOYLPROPIONICACID	2051-95-8	98%	100g	$127	2024-07-24
Enamine	EN300-17961-0.05g	4-oxo-4-phenylbutanoic acid	2051-95-8	96%	0.05g	$19.0	2023-09-19
FUJIFILM	328-58282-25g	3-Benzoylpropionic Acid	2051-95-8		25g	JPY 4300	2023-09-15
Matrix Scientific	104068-1g	4-Oxo-4-phenylbutyric acid	2051-95-8		1g	$319.00	2023-09-11
Oakwood	207104-250mg	4-Oxo-4-phenylbutyric acid	2051-95-8	95%	250mg	$10.00	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B30420-25g	3-Benzoylpropionic acid	2051-95-8	95%	25g	¥149.0	2023-09-09

3-Benzoylpropionic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:2051-95-8)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2051-95-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2051-95-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-Benzoylpropionic acid Related Literature

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2. Photoinduced diastereoselective pinacolisation of 4-oxo-4-phenylbutanamides to 4,5-dihydroxy-4,5-diphenyloctanediamides

Ute Lindemann,Markus Neuburger,Margareta Neuburger-Zehnder,Dirk Wulff-Molder,Pablo Wessig J. Chem. Soc. Perkin Trans. 2 1999 2029
3. Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions

Yahui Wei,Qingqing Xuan,Yao Zhou,Qiuling Song Org. Chem. Front. 2018 5 3510
4. Synthesis of plasmodione metabolites and 13C-enriched plasmodione as chemical tools for drug metabolism investigation

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5. 4-Aminocoumarin derivatives: synthesis and applications

Madieh Sadeghpour,Abolfazl Olyaei,Alireza Adl New J. Chem. 2021 45 5744
6. A new ferrocenyl bisphosphorus ligand for the asymmetric hydrogenation of α-methylene-γ-keto-carboxylic acids

Caiyou Chen,Songwei Wen,Mingyu Geng,Shicheng Jin,Zhefan Zhang,Xiu-Qin Dong,Xumu Zhang Chem. Commun. 2017 53 9785
7. Ammonia borane as a reducing agent in organic synthesis

Chiara Faverio,Monica Fiorenza Boselli,Fabrizio Medici,Maurizio Benaglia Org. Biomol. Chem. 2020 18 7789
8. Hot off the press

Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2006 23 841
9. 2-Deoxyglycosyl 3-benzoylpropionates as novel donors for the direct and stereoselective synthesis of 2-deoxy-glycosides

Ramakrishna Bandi,Sudharani Chalapala,Srinivasan Chandrasekaran Org. Biomol. Chem. 2018 16 2248
10. Pd(ii)/Zn co-catalyzed chemo-selective hydrogenation of α-methylene-γ-keto carboxylic acids

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 2051-95-8 (3-Benzoylpropionic acid)

3-Benzoylpropionic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Benzoylpropionic acid Security Information

3-Benzoylpropionic acid Customs Data

3-Benzoylpropionic acid Price

3-Benzoylpropionic acid Suppliers

3-Benzoylpropionic acid Related Literature

Related Categories

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